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Abstract
4-Hexyloxyphenylboronic acid is a versatile and indispensable reagent in modern organic

synthesis. Characterized by a phenyl ring functionalized with a boronic acid group and a

hexyloxy chain, this molecule serves as a critical building block for constructing complex

molecular architectures. Its utility is most pronounced in palladium-catalyzed cross-coupling

reactions, particularly the Suzuki-Miyaura reaction, which forges carbon-carbon bonds to create

biaryl scaffolds. These motifs are central to the development of pharmaceuticals,

agrochemicals, and advanced functional materials such as liquid crystals.[1][2] The presence of

the C₆H₁₃O- group imparts specific solubility and electronic properties, making it a favored

synthon for creating molecules with tailored characteristics. This guide provides an in-depth

exploration of its properties, core applications, detailed experimental protocols, and field-

proven insights for its effective use in research and development.

Physicochemical Properties & Handling
A thorough understanding of a reagent's properties is fundamental to its successful application

and safe handling. 4-Hexyloxyphenylboronic acid is a stable, solid compound under

standard conditions, though it may contain varying amounts of its anhydride.

Table 1: Properties of 4-Hexyloxyphenylboronic Acid
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Property Value Source(s)

CAS Number 121219-08-7 [3]

Molecular Formula C₁₂H₁₉BO₃ [3][4]

Molecular Weight 222.09 g/mol [3]

Appearance Solid (Cream or White Powder) [5]

Melting Point ~85 °C [6]

Purity Typically ≥98% [3]

Storage
Store at 2-8°C for long-term

stability

Solubility

Soluble in many organic

solvents (e.g., Dioxane, THF,

Toluene)

[7]

| InChI Key | XYNVLFGOOWUKQS-UHFFFAOYSA-N | |

Safety & Handling
As with all boronic acids, appropriate safety precautions must be observed.

Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause

respiratory irritation (H335).[6]

Personal Protective Equipment (PPE): Always wear protective gloves, safety glasses, and a

lab coat.[5] Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of

dust.[5]

Disposal: This material and its container should be disposed of as hazardous waste

according to local regulations.[6]

Core Application: The Suzuki-Miyaura Cross-
Coupling Reaction
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The paramount application of 4-hexyloxyphenylboronic acid is its role as a nucleophilic

partner in the Suzuki-Miyaura cross-coupling reaction.[8] This Nobel Prize-winning

transformation is one of the most powerful methods for the synthesis of biaryls, styrenes, and

polyolefins.[9][10] The reaction's success is rooted in its mild conditions, tolerance of a wide

variety of functional groups, and the low toxicity of its boron-containing byproducts.[8]

The Catalytic Cycle: A Mechanistic Overview
The reaction proceeds through a well-established catalytic cycle involving a palladium catalyst.

[10][11] The cycle consists of three key steps: oxidative addition, transmetalation, and reductive

elimination. The base is crucial as it activates the boronic acid, forming a more nucleophilic

boronate species, which facilitates the transmetalation step.[8][12]
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Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Detailed Experimental Protocol: Synthesis of a
Biaryl Compound
This protocol details a general procedure for the Suzuki-Miyaura coupling of 4-
hexyloxyphenylboronic acid with a representative aryl bromide. Optimization may be
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required for different substrates.[13][14][15]

Materials & Reagents
4-Hexyloxyphenylboronic acid

Aryl Halide (e.g., 4-Bromoanisole, 1-bromo-4-nitrobenzene)

Palladium Catalyst (e.g., Pd(PPh₃)₄ or Pd(OAc)₂ with a ligand like PPh₃)

Base (e.g., K₂CO₃, Na₂CO₃, K₃PO₄)

Solvent System (e.g., Toluene/Ethanol/Water, Dioxane/Water)[7]

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Solvents for extraction and chromatography (e.g., Ethyl Acetate, Hexanes)

Flame-dried round-bottom flask with reflux condenser

Magnetic stir bar and stirrer/hotplate

Inert atmosphere setup (Nitrogen or Argon)

Step-by-Step Procedure
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1. Reaction Setup

2. Reaction Execution

3. Work-up & Isolation

4. Purification
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Caption: General workflow for a Suzuki-Miyaura coupling experiment.
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Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar, add

the aryl halide (1.0 mmol), 4-hexyloxyphenylboronic acid (1.2 mmol), and the base (e.g.,

K₂CO₃, 2.0 mmol).[9]

Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol, 3 mol%).

Inert Atmosphere: Seal the flask with a septum, then evacuate and backfill with an inert gas

(Nitrogen or Argon) three times.

Solvent Addition: Under the inert atmosphere, add the degassed solvent system via syringe.

A common mixture is Toluene (5 mL), Ethanol (2 mL), and deionized water (2 mL).[9]

Reaction Execution: Immerse the flask in a preheated oil bath (e.g., 90 °C) and stir

vigorously.[9]

Monitoring: Monitor the reaction's progress by thin-layer chromatography (TLC) until the

starting aryl halide is consumed (typically 4-16 hours).[9]

Work-up: Once complete, cool the reaction to room temperature. Dilute the mixture with ethyl

acetate (20 mL) and water (20 mL). Transfer to a separatory funnel and separate the layers.

[9]

Extraction & Washing: Extract the aqueous layer with ethyl acetate (2 x 15 mL). Combine the

organic layers, wash with brine (1 x 20 mL), and dry over anhydrous MgSO₄.[16]

Purification: Filter off the drying agent and concentrate the solvent under reduced pressure.

The resulting crude product can be purified by flash column chromatography on silica gel or

by recrystallization, depending on its physical state.[17]

Optimization & Troubleshooting
The success of a Suzuki coupling can be highly dependent on the specific substrates.

Side Reactions: Common side reactions include homocoupling of the boronic acid and

protodeborylation (hydrolysis of the C-B bond).[7] Using a slight excess of the boronic acid

can compensate for some loss, while careful control of base and water content can minimize

these pathways.
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Catalyst & Ligand Choice: For less reactive aryl chlorides or sterically hindered substrates,

more sophisticated catalyst systems (e.g., those with bulky phosphine ligands like XPhos or

SPhos) may be required to achieve good yields.[18][19]

Base & Solvent: The choice of base and solvent can significantly impact reaction rates and

yields. Weaker bases (e.g., K₂CO₃) are often sufficient, but stronger bases like K₃PO₄ may

be needed. The solvent must be able to dissolve the organic components while also

facilitating the dissolution of the inorganic base.[7][20]

Table 2: Example Conditions for Suzuki-Miyaura Coupling

Aryl
Halide

Cataly
st
(mol%)

Ligand
(mol%)

Base
Solven
t

Temp
(°C)

Time
(h)

Yield
(%)

Refere
nce

4-
Bromo
anisol
e

Pd(OA
c)₂ (2)

PPh₃
(4)

K₂CO₃
Toluen
e/H₂O

100 12 95 [9]

4-

Iodoani

sole

Pd(OAc

)₂ (2)
None Na₂CO₃

Water/T

BAB
100 1 >90 [21]

4-

Chlorot

oluene

Pd₂(dba

)₃ (1.5)

XPhos

(3)
K₃PO₄

Dioxan

e
100 18 98 [19]

| 5-Iodovanillin | Pd(OAc)₂ (1) | None | Amberlite Resin | Water/Ethanol | 60 | 2 | ~70-80 |[16] |

Application in Materials Science: Liquid Crystal
Synthesis
The biaryl structures readily synthesized using 4-hexyloxyphenylboronic acid are

fundamental cores for calamitic (rod-like) liquid crystals.[3][22]
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Molecular Design: A typical liquid crystal molecule (mesogen) consists of a rigid core and

one or more flexible terminal chains.[23]

Role of 4-Hexyloxyphenylboronic Acid:

The phenylboronic acid moiety allows for the construction of a multi-ring, rigid core (e.g.,

biphenyls, terphenyls) via Suzuki coupling.[24] This rigidity is essential for the molecules to

align and form liquid crystalline phases (mesophases).

The hexyloxy chain acts as a flexible terminal group. The length and nature of such

alkyl/alkoxy chains are critical for tuning the material's properties, such as its melting point

and the temperature range of its liquid crystal phases (e.g., nematic or smectic).[22][23]

The ability to systematically build and modify these structures makes 4-
hexyloxyphenylboronic acid a valuable tool for developing new materials for display

technologies, sensors, and other optical devices.[23][24]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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